Cas no 1704965-69-4 ((3R)-3-{(benzyloxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1704965-69-4
• MF: C₁₇H₂₁N₃O₅
• MW: 347.365744352341
• CID: 6427644
• PubChem ID: 104860893
• Update Time: 2025-09-28

(3R)-3-{(benzyloxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid
• 1704965-69-4
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid
• EN300-1164589

• Inchi： 1S/C17H21N3O5/c1-11-15(16(24-3)20(2)19-11)13(9-14(21)22)18-17(23)25-10-12-7-5-4-6-8-12/h4-8,13H,9-10H2,1-3H3,(H,18,23)(H,21,22)/t13-/m1/s1
• InChI Key： CYVTUKIWKLPVSP-CYBMUJFWSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.14812078g/mol
• Monoisotopic Mass: 347.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 103Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic Acid (CAS No. 1704965-69-4)

(3R)-3-{(benzyloxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid, CAS No. 1704965-69-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The structure of this compound features a chiral center at the third carbon atom, which is indicated by the (3R) configuration. This stereochemical feature is crucial in pharmaceutical chemistry, as the biological activity of many drugs is highly dependent on their stereochemistry. The presence of a benzyloxy carbonyl group and an amino group at the same carbon position suggests potential for further derivatization, which could enhance its pharmacological properties.

The pyrazole ring in this molecule is a common pharmacophore found in many bioactive compounds. Specifically, the 5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl moiety adds a unique structural element that may contribute to its interactions with biological targets. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The methoxy groups on the pyrazole ring may influence the compound's solubility and metabolic stability, which are critical factors in drug development.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The combination of a pyrazole ring with other functional groups has led to the discovery of several lead compounds with therapeutic potential. For instance, studies have shown that pyrazole-based compounds can modulate enzyme activity and receptor binding, making them attractive candidates for treating various diseases.

One of the key aspects of this compound is its potential as a building block for more complex molecules. The presence of both an amino group and a benzyloxy carbonyl group allows for further chemical modifications, such as peptide coupling or nucleophilic substitution reactions. These modifications can be tailored to enhance specific pharmacological properties, such as binding affinity or metabolic stability.

Recent research has also highlighted the importance of chirality in drug design. Many successful drugs on the market are enantiomerically pure or have specific stereochemical requirements to achieve optimal efficacy and safety profiles. The (3R) configuration of this compound suggests that it may exhibit unique biological activities compared to its (3S) counterpart or racemic mixture.

The benzyloxy carbonyl group is another important structural feature that warrants further investigation. This group is commonly found in peptide mimetics and protease inhibitors due to its ability to enhance binding interactions with target proteins. Additionally, the benzyloxy carbonyl group can be cleaved under specific conditions, allowing for controlled release of active species or subsequent chemical transformations.

The 5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl moiety adds another layer of complexity to this compound's structure. The methoxy groups can influence electronic properties and hydrophobicity, which may affect how the molecule interacts with biological targets. Furthermore, the dimethyl substitution on the pyrazole ring can stabilize the molecule and prevent unwanted side reactions during synthesis.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid represents a promising candidate for further pharmaceutical research. Its unique structural features, including chirality, functional groups, and pharmacophores like the pyrazole ring, make it an attractive molecule for drug discovery efforts aimed at treating various diseases.